Cas no 3593-75-7 (Dithieno2,3-b:2,3-dthiophene)

Dithieno[2,3-b:2',3'-d]thiophene (DTT) is a fused heteroaromatic compound featuring a thiophene-thiophene core structure. Its rigid, planar geometry and extended π-conjugation system make it a valuable building block in organic electronics, particularly for high-performance semiconductors and optoelectronic materials. DTT derivatives exhibit excellent charge transport properties, thermal stability, and tunable electronic characteristics, making them suitable for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs). The compound's synthetic versatility allows for functionalization at multiple positions, enabling precise modulation of optical and electronic properties. Its stability under ambient conditions further enhances its utility in device fabrication.

Dithieno2,3-b:2,3-dthiophene structure

Product Name:Dithieno2,3-b:2,3-dthiophene

CAS No:3593-75-7

MF:C₈H₄S₃

MW:196.312357902527

MDL:MFCD06656577

CID:312841

PubChem ID:87560373

Update Time:2025-05-28

Dithieno2,3-b:2,3-dthiophene Chemical and Physical Properties

Names and Identifiers

- Dithieno[3,2-b:2',3'-d]thiophene
- dithieno[2,3-a:2',3'-d]thiophene
- dithieno[2,3-B:2',3'-D]thiophene
- 2',3'-d]thiophene
- Dithieno[2,3-b:2,3-d]thiophene
- Dithieno(3,2-b:2',3'-d)thiophene
- C8H4S3
- Dithieno[3,2-b:2 ,3 -d]thiophene
- PubChem21298
- EOS596
- VGWBXRXNERKBSJ-UHFFFAOYSA-N
- 4503AB
- dithieno[3,2-b;2',3'-d]thiophene
- VT20379
- FCH1122286
- TRA0085317
- LS40036
- Dithieno[3,2-b :2',3'-d ]thiophene
- SR-01000406226
- SY041238
- AM20090570
- MFCD00506977
- MFCD06656577
- J-520406
- CS-W013212
- AKOS015898695
- SB66944
- DTXSID50189495
- SCHEMBL407079
- DS-13226
- FT-0677525
- D3641
- Dithieno[3,2-b:2,3-d]thiophene
- 3,7,11-trithiatricyclo[6.3.0.0?,?]undeca-1(8),2(6),4,9-tetraene
- Dithieno[3,2-b:2 inverted exclamation mark ,3 inverted exclamation mark -d]thiophene
- 3593-75-7
- SR-01000406226-1
- AC-27453
- Dithieno[3,2-b:2',3'-d]thiophene, 97% (HPLC)
- 98507-51-8
- A874497
- CCG-15704
- 3,7,11-trithiatricyclo[6.3.0.0^{2,6]undeca-1(8),2(6),4,9-tetraene
- 3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
- 3,7,11-TRITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
- DTXCID80111986
- Dithieno2,3-b:2,3-dthiophene
- MDL： MFCD06656577
- Inchi： 1S/C8H4S3/c1-3-9-7-5(1)11-6-2-4-10-8(6)7/h1-4H
- InChI Key： VGWBXRXNERKBSJ-UHFFFAOYSA-N
- SMILES： S1C2C=CSC=2C2=C1C=CS2

Computed Properties

Exact Mass: 195.94800
Monoisotopic Mass: 195.947512
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 84.7

Experimental Properties

Color/Form: Uncertain
Density: 1.556
Melting Point: 65.0 to 69.0 deg-C
Boiling Point: 138°C/1.8mmHg(lit.)
Flash Point: Fahrenheit: 246.2 ° f
Celsius: 119 ° c
Refractive Index: 1.865
PSA: 84.72000
LogP: 4.17750
Solubility: Uncertain

Dithieno2,3-b:2,3-dthiophene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22-36
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22; R36

Dithieno2,3-b:2,3-dthiophene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dithieno2,3-b:2,3-dthiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119993-1g	Dithieno2,3-b:2,3-dthiophene	3593-75-7	98%	1g	¥819.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119993-200mg	Dithieno2,3-b:2,3-dthiophene	3593-75-7	98%	200mg	¥246.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119993-250mg	Dithieno2,3-b:2,3-dthiophene	3593-75-7	98%	250mg	¥256.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119993-5g	Dithieno2,3-b:2,3-dthiophene	3593-75-7	98%	5g	¥3789.90	2023-09-03
Alichem	A169001340-1g	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	98%	1g	$294.66	2023-09-02
Alichem	A169001340-5g	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	98%	5g	$883.98	2023-09-02
ChemScence	CS-W013212-100mg	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	99.73%	100mg	$22.0	2021-09-02
ChemScence	CS-W013212-250mg	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	99.73%	250mg	$55.0	2022-04-27
ChemScence	CS-W013212-1g	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	99.73%	1g	$214.0	2022-04-27
ChemScence	CS-W013212-5g	Dithieno[3,2-b:2',3'-d]thiophene	3593-75-7	99.73%	5g	$732.0	2022-04-27

Dithieno2,3-b:2,3-dthiophene Suppliers

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(CAS:3593-75-7)DITHIENO[2,3-B:2',3'-D]THIOPHENE

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(CAS:3593-75-7)2',3'-d]thiophene

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Amadis Chemical Company Limited

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(CAS:3593-75-7)Dithieno2,3-b:2,3-dthiophene

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Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:43

Price ($):1948.0/390.0

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Dithieno2,3-b:2,3-dthiophene Related Literature

1. Synthesis, packing arrangement and transistor performance of dimers of dithienothiophenes

Lei Zhang,Lin Tan,Wenping Hu,Zhaohui Wang J. Mater. Chem. 2009 19 8216
2. Theoretical study of the fluorination effect on charge transport properties in fused thiophene derivatives

Jun Yin,Kadali Chaitanya,Xue-Hai Ju RSC Adv. 2015 5 65192
3. Designing an asymmetrical isomer to promote the LUMO energy level and molecular packing of a non-fullerene acceptor for polymer solar cells with 12.6% efficiency

Wei Gao,Qiaoshi An,Cheng Zhong,Zhenghui Luo,Ruijie Ming,Miao Zhang,Yang Zou,Feng Liu,Fujun Zhang,Chuluo Yang Chem. Sci. 2018 9 8142
4. Synthesis and photovoltaic properties of narrow band gap copolymers of dithieno[3,2-b:2′,3′-d]thiophene and diketopyrrolopyrrole

Abasaheb V. Patil,Woo-Hyung Lee,Kyuri Kim,Hanok Park,In Nam Kang,Soo-Hyoung Lee Polym. Chem. 2011 2 2907
5. The synthesis, characterization and flexible OFET application of three (Z)-1,2-bis(4-(tert-butyl)phenyl)ethane based copolymers

Yuli Huang,Wei Huang,Junwei Yang,Ji Ma,Moyun Chen,Haoyun Zhu,Weizhi Wang Polym. Chem. 2016 7 538

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

3593-75-7 (Dithieno2,3-b:2,3-dthiophene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:3593-75-7)DITHIENO[2,3-B:2',3'-D]THIOPHENE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

SunaTech Inc.

(CAS:3593-75-7)2',3'-d]thiophene

Purity:98

Quantity:5g

Price ($):Inquiry

Cas no 3593-75-7 (Dithieno2,3-b:2,3-dthiophene)

Dithieno2,3-b:2,3-dthiophene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dithieno2,3-b:2,3-dthiophene Security Information

Dithieno2,3-b:2,3-dthiophene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dithieno2,3-b:2,3-dthiophene Pricemore >>

Dithieno2,3-b:2,3-dthiophene Suppliers

Dithieno2,3-b:2,3-dthiophene Related Literature

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3593-75-7 (Dithieno2,3-b:2,3-dthiophene) Related Products